Cas no 2519-16-6 (1,1'-Biphenyl,4,4'-diphenoxy-)

1,1'-Biphenyl,4,4'-diphenoxy- structure
1,1'-Biphenyl,4,4'-diphenoxy- structure
Product Name:1,1'-Biphenyl,4,4'-diphenoxy-
CAS No:2519-16-6
MF:C24H18O2
MW:338.398526668549
MDL:MFCD32869288
CID:260311
PubChem ID:297555
Update Time:2025-04-19

1,1'-Biphenyl,4,4'-diphenoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,4,4'-diphenoxy-
    • 1-phenoxy-4-(4-phenoxyphenyl)benzene
    • 4,4'-Diphenoxybiphenyl
    • benzene, 1,1'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis-
    • SCHEMBL197414
    • D94358
    • NSC 168738
    • RGCAQUUSBHVLJD-UHFFFAOYSA-N
    • DTXSID80304997
    • AS-78008
    • 2519-16-6
    • NSC168738
    • 4,?4'-?Diphenoxy-?1,?1'-?biphenyl
    • NSC-168738
    • 4,4'-Diphenoxy biphenyl
    • 4,4'-Diphenoxy-1,1'-biphenyl
    • MDL: MFCD32869288
    • Inchi: 1S/C24H18O2/c1-3-7-21(8-4-1)25-23-15-11-19(12-16-23)20-13-17-24(18-14-20)26-22-9-5-2-6-10-22/h1-18H
    • InChI Key: RGCAQUUSBHVLJD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 338.13074
  • Monoisotopic Mass: 338.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.143
  • Boiling Point: 471.9°C at 760 mmHg
  • Flash Point: 177.1°C
  • Refractive Index: 1.618
  • PSA: 18.46

1,1'-Biphenyl,4,4'-diphenoxy- Pricemore >>

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